N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide

• IUPAC Name: N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H22N4O3S/c1-2-10-21(19,20)17-9-3-4-11(17)13(18)16-6-5-12-14-7-8-15-12/h7-8,11H,2-6,9-10H2,1H3,(H,14,15)(H,16,18)
• InChI Key: UBOFJFAJLZFGFW-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC1C(=O)NCCC2=NC=CN2
• Molecular Formula: C13H22N4O3S
• Molecular Weight: 314.41 g/mol

Description

N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide, also known as NPS-2143, is a selective calcium-sensing receptor (CaSR) antagonist. It has been extensively studied for its potential therapeutic applications in various diseases, such as cancer, osteoporosis, and cardiovascular disorders. In

Mechanism of Action

N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide exerts its pharmacological effects by selectively blocking the CaSR, a G protein-coupled receptor that regulates calcium homeostasis in various tissues. By blocking the CaSR signaling pathway, N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide modulates intracellular calcium levels and downstream signaling cascades, leading to various physiological and pathological effects.
Biochemical and Physiological Effects
N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide has been shown to have various biochemical and physiological effects, depending on the tissue and cell type. In cancer cells, N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide inhibits cell proliferation, migration, invasion, and angiogenesis by blocking the CaSR signaling pathway. In bone cells, N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide increases bone density and prevents bone loss by inhibiting the CaSR signaling pathway. In cardiac cells, N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide improves cardiac function and reduces myocardial infarction by blocking the CaSR signaling pathway. However, the exact mechanisms underlying these effects are still under investigation.

Advantages and Limitations for Lab Experiments

N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide has several advantages and limitations for lab experiments. One of the advantages is its selectivity for the CaSR, which allows for specific modulation of the CaSR signaling pathway without affecting other signaling pathways. Another advantage is its stability and solubility, which allows for easy handling and administration in various experimental settings. However, one of the limitations is its potential off-target effects, which may complicate the interpretation of experimental results. Another limitation is its high cost and limited availability, which may restrict its widespread use in research.

Future Directions

There are several future directions for the research on N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide. One direction is to further investigate its potential therapeutic applications in various diseases, such as cancer, osteoporosis, and cardiovascular disorders. Another direction is to elucidate the exact mechanisms underlying its biochemical and physiological effects, which may lead to the development of more selective and effective CaSR modulators. Another direction is to develop more efficient and cost-effective synthesis methods for N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide, which may increase its availability and accessibility for research.

Synthesis Methods

The synthesis of N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide involves several steps, including the reaction of 2-bromoethylamine with imidazole, followed by the reaction of the resulting compound with 1-propylsulfonylpyrrolidine-2-carboxylic acid. The final product is obtained after purification by column chromatography and recrystallization. The purity and identity of the compound are confirmed by various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide has been shown to inhibit the growth and metastasis of breast cancer cells by blocking the CaSR signaling pathway. In osteoporosis research, N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide has been shown to increase bone density and prevent bone loss by inhibiting the CaSR signaling pathway. In cardiovascular research, N-[2-(1H-imidazol-2-yl)ethyl]-1-propylsulfonylpyrrolidine-2-carboxamide has been shown to improve cardiac function and reduce myocardial infarction by blocking the CaSR signaling pathway.